Cas no 101055-79-2 (1,4-Methanopentalene-2-carbonyl chloride, octahydro- (9CI))

• Product Name: 1,4-Methanopentalene-2-carbonyl chloride, octahydro- (9CI)
• CAS No: 101055-79-2
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 124452
• PubChem ID: 45081563
• Update Time: 2025-04-18

1,4-Methanopentalene-2-carbonyl chloride, octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanopentalene-2-carbonyl chloride, octahydro- (9CI)
• 1,4-Methanopentalene-2-carbonylchloride, octahydro-
• 5-Chlortricyclo[4.3.0.03,7]nonan
• 5-Chlortricyclo< 4.3.0.03,7> nonan
• ACMC-20m442
• AG-D-07319
• CTK0H2374
• 101055-79-2
• 1,4-Methanopentalene-2-carbonyl chloride,octahydro-(9ci)
• DTXSID50664691
• Octahydro-1,4-methanopentalene-2-carbonyl chloride

• Inchi： 1S/C10H13ClO/c11-10(12)9-4-7-5-1-2-6(7)8(9)3-5/h5-9H,1-4H2
• InChI Key： PYUSRMWVTGYHQJ-UHFFFAOYSA-N
• SMILES： ClC(C1CC2C3CCC2C1C3)=O

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 17.07